Cas no 1821429-76-8 (5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine)

5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine is a brominated pyridine derivative featuring a pyrrolidinylpropoxy substituent, which enhances its utility as an intermediate in organic synthesis and pharmaceutical research. The bromine atom at the 5-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The pyrrolidinylpropoxy side chain introduces basicity and potential for hydrogen bonding, making it valuable in the design of bioactive molecules. This compound is particularly useful in medicinal chemistry for the development of receptor-targeting ligands or enzyme inhibitors. Its well-defined structure and reactivity profile ensure consistent performance in synthetic applications.

5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine structure

1821429-76-8 structure

Product Name:5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine

CAS No:1821429-76-8

MF:C₁₂H₁₇BrN₂O

MW:285.180182218552

MDL:MFCD31654699

CID:4783578

Update Time:2025-10-16

5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine
- BrC=1C=CC(=NC1)OCCCN1CCCC1
- 5-bromo-2-(3-pyrrolidin-1-ylpropoxy)pyridine
- MDL： MFCD31654699
- Inchi： 1S/C12H17BrN2O/c13-11-4-5-12(14-10-11)16-9-3-8-15-6-1-2-7-15/h4-5,10H,1-3,6-9H2
- InChI Key： ZJTRHYCDOYWBFR-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)OCCCN1CCCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 198
XLogP3: 2.7
Topological Polar Surface Area: 25.4

5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	187661-2.500g	5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine, 95%	1821429-76-8	95%	2.500g	$1980.00	2023-09-07

5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine Related Literature

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Additional information on 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine

Recent Advances in the Study of 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine (CAS: 1821429-76-8)

The compound 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine (CAS: 1821429-76-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the bromo-substituted pyridine ring and the pyrrolidinylpropoxy side chain, make it a versatile scaffold for the development of targeted therapies. Researchers have successfully utilized this compound in the design of inhibitors targeting specific kinases involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine in inhibiting the activity of Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies. The study reported significant anti-proliferative effects in vitro and in vivo, suggesting its potential as a lead compound for further optimization.

Another notable advancement involves the application of this compound in the development of positron emission tomography (PET) tracers. A research team at a leading pharmaceutical company recently utilized 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine as a precursor for the synthesis of a radiolabeled probe targeting the dopamine D3 receptor. This innovation holds promise for advancing neuroimaging techniques and improving the diagnosis of neurological disorders.

Despite these promising developments, challenges remain in the optimization of 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine-based compounds. Issues such as metabolic stability, selectivity, and pharmacokinetic properties need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications to enhance these properties while maintaining the compound's biological activity.

In conclusion, 5-Bromo-2-(3-pyrrolidin-1-yl-propoxy)-pyridine (CAS: 1821429-76-8) represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research and development efforts are expected to yield novel therapeutics and diagnostic tools, further solidifying its importance in the field of chemical biology and drug discovery.